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Compound of Interest

Compound Name: Eleclazine hydrochloride

Cat. No.: B8068773

For researchers, scientists, and drug development professionals, ensuring safe and efficient
handling of laboratory chemicals is paramount. This document provides comprehensive,
immediate safety and logistical guidance for Eleclazine hydrochloride, including operational
and disposal plans, to foster a secure research environment.

Chemical and Physical Properties

Property Value

Synonyms GS-6615 hydrochloride
Formula C21H17CIFsN303
Molecular Weight 451.83 g/mol
Appearance Solid

CAS Number 1448754-43-5

Hazard Identification and Classification

Eleclazine hydrochloride is classified with the following hazards:
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Hazard Class GHS Classification Hazard Statement
Acute Toxicity (Oral) Category 4 H302: Harmful if swallowed
Acute Aquatic Toxicity Category 1 H400: Very toxic to aquatic life

H410: Very toxic to aquatic life

Chronic Aquatic Toxicity Category 1 ] ]
with long lasting effects

Signal Word: Warning

Precautionary Statements:

P264: Wash skin thoroughly after handling.[1]
e P270: Do not eat, drink or smoke when using this product.[1]
o P273: Avoid release to the environment.[1]

e P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.[1]

e P330: Rinse mouth.[1]
e P391: Collect spillage.[1]

» P501: Dispose of contents/container to an approved waste disposal plant.[1]

Personal Protective Equipment (PPE)

The following personal protective equipment is essential for the safe handling of Eleclazine
hydrochloride.[1]
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Protection Type

Recommended Equipment

Eye Protection

Safety goggles with side-shields

Hand Protection

Protective gloves (e.g., nitrile rubber)

Skin and Body Protection

Impervious clothing, lab coat

Respiratory Protection

Suitable respirator (use in well-ventilated areas)

The selection of appropriate PPE is a critical step in ensuring laboratory safety. The following
diagram outlines the decision-making process for PPE selection when handling chemical

substances like Eleclazine hydrochloride.
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PPE Selection Logic

Start: Assess Chemical Hazards

Identify Hazards:
- Acute Toxicity (Oral)
- Aquatic Toxicity

'

Consider Potential Exposure Routes

Inhalation?

Wear a suitable respirator

Skin/Eye Contact?

Ingestion?

Wear protective gloves and

impervious clothing Wear safety goggles with side-shields

Do not eat, drink, or smoke in the lab

Proceed with Experiment

Click to download full resolution via product page

Caption: PPE selection workflow for Eleclazine hydrochloride.
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Operational Plans: Handling and Storage

Safe Handling:

Avoid contact with skin, eyes, and clothing.[1]

Avoid inhalation of dust or aerosols.[1]

Use only in a well-ventilated area, preferably in a chemical fume hood.[1]

Wash hands thoroughly after handling.[1]

Do not eat, drink, or smoke in the laboratory.[1]

Storage:

» Store in a tightly closed container in a cool, dry, and well-ventilated area.[1]
e Protect from light.

o Recommended storage temperatures:

o Powder: -20°C[1]

o In solvent: -80°C[1]

Experimental Protocols: Solution Preparation

Stock Solution Preparation (General Protocol):

» Eleclazine hydrochloride is often dissolved in DMSO to prepare a concentrated stock
solution.[2]

e For a 10 mM stock solution, for example, dissolve the appropriate mass of Eleclazine
hydrochloride in the calculated volume of DMSO. Sonication may be required to fully
dissolve the solid.

 Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.
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o Store stock solutions at -80°C for long-term storage (up to 6 months) or at -20°C for shorter-
term storage (up to 1 month).[3]

Working Solution Preparation:

For in vitro cell experiments, dilute the DMSO stock solution with cell culture medium, PBS,
or physiological saline. Ensure the final DMSO concentration does not exceed 0.1% to avoid
solvent-induced cellular effects.[2]

For in vivo experiments, a common formulation is 10% DMSO, 40% PEG300, 5% Tween 80,
and 45% saline. The solvents should be added sequentially, ensuring the solution is clear
before adding the next solvent. It is recommended to prepare the working solution
immediately before use.

Emergency Procedures
First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

Skin Contact: In case of contact, immediately wash skin with soap and plenty of water.
Remove contaminated clothing and shoes. Seek medical attention.[1]

Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial
respiration. If breathing is difficult, give oxygen. Seek medical attention.

Ingestion: If swallowed, wash out mouth with water provided the person is conscious. Call a
physician or poison control center immediately. Do NOT induce vomiting.[1]

Spill Response: In the event of a spill, follow these procedures to ensure safety and proper
cleanup.
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Chemical Spill Response
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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